molecular formula C8H14O B8273472 1-Cyclopropylcyclopentan-1-ol

1-Cyclopropylcyclopentan-1-ol

Cat. No.: B8273472
M. Wt: 126.20 g/mol
InChI Key: XLWFCIDWBJFCRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclopropylcyclopentan-1-ol is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H14O

Molecular Weight

126.20 g/mol

IUPAC Name

1-cyclopropylcyclopentan-1-ol

InChI

InChI=1S/C8H14O/c9-8(7-3-4-7)5-1-2-6-8/h7,9H,1-6H2

InChI Key

XLWFCIDWBJFCRV-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)(C2CC2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of bromocyclopropane (2.54 ml, 31.7 mmol) in diethyl ether (50 ml) at −78° C. under nitrogen was added, dropwise, tert-butyllithium (18.2 ml of a 1.7 M solution in pentane, 31 mmol). Diethyl ether (30 ml) was then added and the mixture stirred for 1 hour at −78° C. A solution of cyclopentanone (2.74 ml, 34 mmol) in diethyl ether (40 ml) was then added dropwise. The reaction was stirred for 4 hours at −78° C. and was then allowed to warm to room temperature over 16 hours. Water (40 ml) was added, cautiously, and the aqueous layer extracted with diethyl ether (2×40 ml). The combined ether layers were dried using sodium sulphate, filtered and evaporated under reduced pressure to give an oily residue. This was chromatographed using silica gel eluting with a solvent gradient of dichloromethane:methanol (100:0 changing to 9:1, by volume) to provide the title compound (3.5 g). TLC Rf=0.4 (silica, dichloromethane:methanol, 9:1, by volume).
Quantity
2.54 mL
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reactant
Reaction Step One
Quantity
50 mL
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solvent
Reaction Step One
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0 (± 1) mol
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[Compound]
Name
solution
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0 (± 1) mol
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reactant
Reaction Step Three
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2.74 mL
Type
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Reaction Step Four
Quantity
40 mL
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Reaction Step Four
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Quantity
40 mL
Type
reactant
Reaction Step Five
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0 (± 1) mol
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30 mL
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Reaction Step Seven

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